Cas no 2228210-72-6 (4-(3-chloroprop-1-en-2-yl)pyrimidine)
4-(3-chloroprop-1-en-2-yl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-chloroprop-1-en-2-yl)pyrimidine
- 2228210-72-6
- EN300-1992505
-
- Inchi: 1S/C7H7ClN2/c1-6(4-8)7-2-3-9-5-10-7/h2-3,5H,1,4H2
- InChI Key: ROFLKSIPZRSMMI-UHFFFAOYSA-N
- SMILES: ClCC(=C)C1C=CN=CN=1
Computed Properties
- Exact Mass: 154.0297759g/mol
- Monoisotopic Mass: 154.0297759g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 25.8Ų
4-(3-chloroprop-1-en-2-yl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1992505-0.05g |
4-(3-chloroprop-1-en-2-yl)pyrimidine |
2228210-72-6 | 0.05g |
$983.0 | 2023-09-16 | ||
| Enamine | EN300-1992505-0.1g |
4-(3-chloroprop-1-en-2-yl)pyrimidine |
2228210-72-6 | 0.1g |
$1031.0 | 2023-09-16 | ||
| Enamine | EN300-1992505-0.25g |
4-(3-chloroprop-1-en-2-yl)pyrimidine |
2228210-72-6 | 0.25g |
$1078.0 | 2023-09-16 | ||
| Enamine | EN300-1992505-0.5g |
4-(3-chloroprop-1-en-2-yl)pyrimidine |
2228210-72-6 | 0.5g |
$1124.0 | 2023-09-16 | ||
| Enamine | EN300-1992505-1.0g |
4-(3-chloroprop-1-en-2-yl)pyrimidine |
2228210-72-6 | 1g |
$1172.0 | 2023-05-31 | ||
| Enamine | EN300-1992505-2.5g |
4-(3-chloroprop-1-en-2-yl)pyrimidine |
2228210-72-6 | 2.5g |
$2295.0 | 2023-09-16 | ||
| Enamine | EN300-1992505-5.0g |
4-(3-chloroprop-1-en-2-yl)pyrimidine |
2228210-72-6 | 5g |
$3396.0 | 2023-05-31 | ||
| Enamine | EN300-1992505-10.0g |
4-(3-chloroprop-1-en-2-yl)pyrimidine |
2228210-72-6 | 10g |
$5037.0 | 2023-05-31 | ||
| Enamine | EN300-1992505-1g |
4-(3-chloroprop-1-en-2-yl)pyrimidine |
2228210-72-6 | 1g |
$1172.0 | 2023-09-16 | ||
| Enamine | EN300-1992505-5g |
4-(3-chloroprop-1-en-2-yl)pyrimidine |
2228210-72-6 | 5g |
$3396.0 | 2023-09-16 |
4-(3-chloroprop-1-en-2-yl)pyrimidine Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 4-(3-chloroprop-1-en-2-yl)pyrimidine
4-(3-chloroprop-1-en-2-yl)pyrimidine (CAS No. 2228210-72-6): A Comprehensive Overview
4-(3-chloroprop-1-en-2-yl)pyrimidine (CAS No. 2228210-72-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry, pharmacology, and materials science. This compound, characterized by its pyrimidine ring structure substituted with a chlorinated propenyl group, exhibits unique chemical properties and potential applications in drug development and advanced materials. Recent studies have highlighted its role in modulating biological pathways, making it a promising candidate for therapeutic interventions.
The pyrimidine core of this compound is a well-known heterocyclic structure that forms the basis of many biologically active molecules, including nucleosides and various pharmaceutical agents. The substitution at the 4-position with a 3-chloropropenyl group introduces additional functional diversity, enabling interactions with specific biological targets. This structural feature has been exploited in the design of inhibitors for kinases and other enzymes, as reported in recent research.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(3-chloropropenyl)pyrimidine derivatives using methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the yield but also improve the purity of the compound, which is critical for its application in preclinical studies. The ability to modify the substituents on the pyrimidine ring further expands its potential as a scaffold for drug discovery.
In terms of biological activity, 4-(3-chloropropenyl)pyrimidine has demonstrated potent inhibitory effects on several key enzymes involved in inflammatory and proliferative diseases. For instance, studies published in high-impact journals have shown its efficacy as a kinase inhibitor, particularly targeting pathways associated with cancer and neurodegenerative disorders. Its ability to modulate these pathways without significant cytotoxicity makes it an attractive candidate for therapeutic development.
Beyond pharmacology, CAS No. 2228210-72-6 has also found applications in materials science, where its electronic properties are being explored for use in organic electronics and sensors. The conjugated system within the molecule contributes to its semiconductor-like behavior, which is being investigated for potential use in flexible electronics and energy-harvesting devices.
Looking ahead, ongoing research into 4-(3-chloropropenyl)pyrimidine is focusing on optimizing its bioavailability and reducing off-target effects through structural modifications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from the laboratory to clinical trials.
In conclusion, 4-(3-chloropropenyl)pyrimidine (CAS No. 2289595) stands at the intersection of chemistry and biology, offering exciting possibilities for drug development and materials innovation. As research continues to uncover its full potential, this compound is poised to make significant contributions to both fields.
2228210-72-6 (4-(3-chloroprop-1-en-2-yl)pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)